Cas no 1694229-73-6 (Cyclohexanol, 2-(3-azetidinyloxy)-)

• Product Name: Cyclohexanol, 2-(3-azetidinyloxy)-
• CAS No: 1694229-73-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5253217
• Update Time: 2025-08-03

Cyclohexanol, 2-(3-azetidinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-(3-azetidinyloxy)-

• Inchi： 1S/C9H17NO2/c11-8-3-1-2-4-9(8)12-7-5-10-6-7/h7-11H,1-6H2
• InChI Key： HZGPUGDZZZMAFE-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1OC1CNC1

Additional information on Cyclohexanol, 2-(3-azetidinyloxy)-

Cyclohexanol, 2-(3-azetidinyloxy)-: A Comprehensive Overview in Modern Chemical Biology

Cyclohexanol, 2-(3-azetidinyloxy)-, with the CAS number 1694229-73-6, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical research and development. The combination of a cyclohexanol backbone with a 3-azetidinyloxy substituent opens up a myriad of possibilities for its utility in synthesizing novel bioactive molecules.

The chemical structure of Cyclohexanol, 2-(3-azetidinyloxy)- is characterized by a cyclohexane ring substituted with a hydroxyl group at the 2-position and an azetidine ring linked via an oxygen atom at the 3-position. This configuration imparts distinctive electronic and steric properties to the molecule, making it a valuable scaffold for further functionalization. The presence of both hydroxyl and azetidinyloxy groups provides multiple sites for chemical modification, enabling the design of molecules with tailored biological activities.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their prevalence in biologically active natural products and synthetic drugs. The azetidine moiety, in particular, has been extensively studied for its potential as a pharmacological tool. Its cyclic structure can mimic larger heterocycles while maintaining flexibility, making it an attractive component for drug design. The incorporation of this group into Cyclohexanol, 2-(3-azetidinyloxy)- enhances its potential as a building block for novel therapeutic agents.

One of the most compelling aspects of Cyclohexanol, 2-(3-azetidinyloxy)- is its utility in the synthesis of complex organic molecules. The hydroxyl group at the 2-position can participate in various chemical reactions, including etherification, esterification, and oxidation processes. Meanwhile, the azetidinyloxy group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. These reactivities make Cyclohexanol, 2-(3-azetidinyloxy)- a versatile intermediate in organic synthesis.

The pharmaceutical industry has been particularly keen on exploring new derivatives of cyclohexanol due to their potential as drug candidates. Researchers have been investigating modifications to the cyclohexane ring to improve pharmacokinetic properties such as solubility and bioavailability. Additionally, the introduction of heterocyclic groups like azetidine has been shown to enhance binding affinity to biological targets. These efforts have led to several promising candidates entering clinical trials for various therapeutic indications.

Recent studies have highlighted the role of Cyclohexanol, 2-(3-azetidinyloxy)- in developing inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to fine-tune the structure through strategic functionalization allows researchers to optimize potency and selectivity. This flexibility is crucial for designing molecules that can effectively interact with biological targets without off-target effects.

The synthesis of Cyclohexanol, 2-(3-azetidinyloxy)- involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by protecting group strategies to safeguard reactive sites during subsequent modifications. Advances in catalytic methods have also enabled more efficient synthesis routes, reducing the environmental impact and cost associated with producing this compound.

The growing body of research on Cyclohexanol, 2-(3-azetidinyloxy)- underscores its importance as a chemical entity with broad applications. Its unique structural features make it an excellent candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly significant role in developing next-generation therapeutics.

In conclusion, Cyclohexanol, 2-(3-azetidinyloxy)-, CAS number 1694229-73-6, stands out as a promising molecule with diverse applications in chemical biology and pharmaceutical research. Its structural versatility and reactivity make it an invaluable tool for synthesizing novel bioactive compounds. As ongoing research continues to uncover new possibilities for this compound, its significance is likely to grow even further.